5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95%

• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H10ClNO3/c1-18-12-5-3-9(14)6-10(12)8-2-4-11(13(16)17)15-7-8/h2-7H,1H3,(H,16,17)
• InChI Key: FORRYEDCTIGBDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CN=C(C=C2)C(=O)O
• Molecular Formula: C13H10ClNO3
• Molecular Weight: 263.67 g/mol

Description

5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% (5-CMPPA) is a synthetic compound that has been used in a variety of scientific research applications. It is a chlorinated derivative of a naturally occurring picolinic acid, which is a carboxylic acid consisting of a phenyl ring and a pyridine ring. 5-CMPPA has been used in a wide range of research applications due to its unique properties and ability to bind to various molecules.

Scientific Research Applications

5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% has been used in a variety of scientific research applications. It has been used as a ligand for the isolation of metal ions, as a reagent for the synthesis of other compounds, and as a fluorescent probe for the detection of certain molecules. It has also been used in the study of enzyme activity and in the study of protein-protein interactions.

Mechanism of Action

5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% binds to various molecules through its ability to form hydrogen bonds and coordinate bonds. It can form hydrogen bonds with molecules containing hydroxyl and amine groups, and it can form coordinate bonds with metals such as zinc, copper, and iron. These interactions allow 5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% to bind to a variety of molecules and serve as a ligand for the isolation of metal ions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% are not well understood. It is known that 5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% can bind to certain molecules and serve as a fluorescent probe, but its effects on cells and tissues are not known.

Advantages and Limitations for Lab Experiments

5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable in solution. It can also bind to various molecules, making it useful for the isolation of metal ions. However, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential future directions for 5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% include further research into its biochemical and physiological effects, its use as a fluorescent probe for the detection of various molecules, and its use in the study of enzyme activity and protein-protein interactions. Additionally, further research into its synthesis and its solubility in water could be beneficial. Finally, the development of new applications for 5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% could be explored, such as its use in drug delivery systems or in the development of new materials.

Synthesis Methods

5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95% can be synthesized through a series of chemical reactions. The starting material is 2-methoxy-5-chlorophenol, which is reacted with acetic anhydride to form a chloroacetate ester. This ester is then reacted with potassium hydroxide to form a potassium salt of the chloroacetate ester. Finally, the potassium salt of the chloroacetate ester is reacted with picolinic acid to form 5-(5-Chloro-2-methoxyphenyl)picolinic acid, 95%. This synthesis route is relatively simple and can be completed in a few steps.